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Compound of Interest

Compound Name: 5-(Hydroxymethyl)azepan-2-one

CAS No.: 38446-92-3

Cat. No.: B2615011

Get Quote

Introduction & Compound Profile
Effective chemical waste management requires more than simply following a checklist; it

requires understanding the chemical nature of the waste to prevent uncontrolled reactions in

the waste stream.[1][2] 5-(Hydroxymethyl)azepan-2-one (CAS: 38446-92-3) is a

functionalized lactam derivative.[3][1] Unlike simple organic solvents, this compound

possesses a seven-membered amide ring (caprolactam core) susceptible to hydrolysis and a

primary hydroxyl group capable of oxidation or esterification.[3][1]

Improper disposal of functionalized lactams can lead to environmental leaching of nitrogenous

compounds or unexpected exothermic ring-opening reactions if mixed with strong acids or

bases in waste drums.[3][1][2] This guide outlines the rigorous disposal protocols required to

ensure safety and regulatory compliance.
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Property Data Relevance to Disposal

Chemical Name
5-(Hydroxymethyl)azepan-2-

one

Distinct from parent

Caprolactam (CAS 105-60-2).

[3][1]

CAS Number 38446-92-3
Use this specific identifier for

waste manifests.[3][1]

Molecular Formula C₇H₁₃NO₂
Nitrogen-containing organic

waste.[3][1][2]

Physical State Solid (Hygroscopic)
Requires solid waste

segregation; keep dry.[3][1][2]

Solubility Water, Polar Organic Solvents

High water solubility increases

environmental mobility risk.[3]

[1][2]

Reactivity Lactam ring; Primary Alcohol

Susceptible to acid/base

hydrolysis and oxidation.[3][1]

[2]

Hazard Identification & Waste Characterization[2][3]
[4][5]
Before disposal, the waste must be characterized.[1][2][4][5] While specific toxicological data

for the 5-hydroxymethyl derivative is less abundant than for the parent caprolactam, the

Precautionary Principle dictates we treat it with the same level of caution, adding the reactivity

of the hydroxyl group.[1]

Health Hazards (Inferred from Analogs): Potential skin/eye irritant (H315, H319) and

respiratory irritant (H335).[1][2][6][7] Harmful if swallowed (H302).[1][2][6]

Chemical Hazards:

Hydrolysis Risk: Strong acids or bases can open the lactam ring, forming amino acids

(e.g., 6-amino-4-(hydroxymethyl)hexanoic acid).[3][1] While not explosive, this reaction

changes the pH and chemical composition of the waste container.[1][2]
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Oxidation Risk: The hydroxymethyl group is a primary alcohol, incompatible with strong

oxidizers (e.g., Chromic acid, Permanganates).[1][2]

Pre-Disposal Segregation Strategy
The most critical step in laboratory waste management is segregation at the source.[1][2]

Mixing incompatible chemical families is the leading cause of waste container incidents.[1][2]

Segregation Logic Diagram
The following decision tree illustrates the critical decision points for segregating 5-
(Hydroxymethyl)azepan-2-one from other waste streams.
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Waste Generation:
5-(Hydroxymethyl)azepan-2-one

Physical State?

Solid / Precipitate

Pure Compound

In Solution

Dissolved

Solid Organic Waste
(Non-Halogenated)

CRITICAL STOP:
Do NOT mix with

Strong Acids/Bases or Oxidizers

Solvent Compatibility check

Halogenated Solvent?

Check Oxidizers

Liquid Waste:
Halogenated Organic

Yes (DCM, Chloroform)

Liquid Waste:
Non-Halogenated Organic

No (MeOH, Acetone)

Click to download full resolution via product page

Figure 1: Segregation logic ensuring chemical compatibility and regulatory compliance during

waste sorting.

Detailed Disposal Procedures
Protocol A: Solid Waste Disposal (Pure Compound)
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Context: Disposal of expired reagent, synthesized powder, or contaminated solid media

(gloves/weigh boats).[1][2]

Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar.[3][1][2] Avoid

glass for solid waste to prevent breakage during compaction/transport.[1][2]

Bagging: Place the substance in a double-lined polyethylene bag before placing it in the rigid

container. This prevents dust generation (respiratory hazard) upon reopening the drum.[1][2]

Labeling:

Primary Constituent: "5-(Hydroxymethyl)azepan-2-one" (Do not use abbreviations).[3][1]

[8]

Hazard Class: "Irritant," "Organic Solid."[1][2]

Composition: "100%."

Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Liquid Waste Disposal (Solutions)
Context: Reaction mixtures or mother liquors containing the compound.[1][2]

Solvent Identification: Determine the primary solvent.[1][2]

If Halogenated (DCM, CHCl₃): Use the "Halogenated Organic Waste" stream.[1][2]

If Non-Halogenated (Methanol, Ethyl Acetate, DMSO): Use the "Non-Halogenated Organic

Waste" stream.[1][2]

pH Check: Ensure the solution is neutral (pH 6-8).

Why? Acidic or basic conditions promote ring-opening hydrolysis of the lactam.[3][1][2] If

the waste stream contains other reactive species, the heat generated from this hydrolysis

could trigger secondary reactions.[1][2] Neutralize if necessary before adding to the

carboy.
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Pouring: Use a funnel to prevent spills. Leave at least 10% headspace in the container for

vapor expansion.[1][2]

Protocol C: Empty Container Management (Rinsate)
Context: Disposal of the original vendor bottle.[1][2]

Triple Rinse: Rinse the empty bottle three times with a solvent capable of dissolving the

residue (e.g., Ethanol or Acetone).[1][2]

Rinsate Disposal: Pour all three rinses into the appropriate Liquid Organic Waste container.

Defacing: Cross out the label on the bottle and mark it "Empty."[1][2]

Recycling/Trash: Once triple-rinsed and dried, the bottle can typically be discarded in regular

trash or glass recycling, subject to local institutional policy.[1][2]

Emergency Procedures & Spill Response
In the event of a spill during the disposal process, immediate containment is required to

prevent environmental contamination.[1][2]

Spill Response Workflow

1. Alert & Isolate
(Evacuate area if dust is airborne)

2. Don PPE
(Nitrile gloves, Lab coat, Safety Goggles)

3. Containment
(Cover with absorbent pads/vermiculite)

4. Cleanup
(Scoop into hazardous waste bag)

5. Decontamination
(Wash surface with soap/water)

6. Report
(EHS/Safety Officer)

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol.

Specific Cleaning Agents:

Powder Spills: Do not dry sweep.[1][2] Use a wet wipe or damp paper towel to capture dust

without aerosolizing it.[1][2]

Surface Decontamination: Wash the area with a mild detergent solution.[1][2] 5-
(Hydroxymethyl)azepan-2-one is water-soluble, making aqueous cleaning effective.[3][1]
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Regulatory Compliance (US/EU Context)
US EPA (RCRA): While 5-(Hydroxymethyl)azepan-2-one is not explicitly listed on the P-list

or U-list, it must be characterized by the generator.[3][1] If the waste exhibits characteristics

of ignitability (due to solvents) or toxicity, it falls under hazardous waste regulations (40 CFR

261).[1][2][9]

Generator Status: Treat as "Non-RCRA Regulated Hazardous Waste" (unless mixed with

RCRA solvents), but dispose of via incineration to ensure destruction of the lactam ring.[1]

[2]

EU (EWC Codes):

16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,

including mixtures of laboratory chemicals.[1][2]

18 01 06:* Chemicals consisting of or containing hazardous substances (healthcare

context).[1][2]

Final Disposal Method: High-temperature incineration is the industry standard for lactam waste

to ensure complete thermal oxidation of the nitrogenous ring, preventing leaching into

groundwater.[3][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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